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Compound of Interest

Compound Name: DC360
Cat. No.: B15543422
Get Quote

This document provides essential safety and logistical information for the proper disposal of
DC360, a water-based intumescent fire-retardant coating. The following procedures are
designed to ensure the safe handling and disposal of unused, expired, or waste DC360 in
accordance with general safety and environmental standards. This guidance is intended for
researchers, scientists, and drug development professionals who may encounter this product in
a laboratory or building setting.

Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for DC360.[1][2][3] Personal Protective Equipment (PPE) should be worn to minimize
exposure.

Key Safety Information:
e Physical State: Liquid (white, grey)[4][5]
¢ Odor: Mild emulsion odor[4][5]

e pH: 6-8[4][5]
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» Hazards: Not classified as flammable, but will burn.[5] May cause mild skin irritation in
sensitive individuals and eye irritation.[5] Inhalation of dust from dried paint is unlikely due to
the product's liquid form.[3][5]

Disposal of Unused or Waste DC360

DC360 is a water-based latex coating and is not typically considered hazardous waste.[1][2][5]
However, disposal regulations can vary by location. Always check with local environmental
authorities for specific requirements.

Step-by-Step Disposal Procedure:

 Solidify Liquid Waste: Small amounts of liquid DC360 should be solidified before disposal.
This can be achieved by pouring the paint into a container with an absorbent material such
as cat litter, sand, or sawdust. Allow the mixture to air dry completely in a well-ventilated
area, away from ignition sources.

o Containerize Solidified Waste: Once the DC360 is completely dry and solid, the container
should be sealed.

» Dispose of as Non-Hazardous Waste: The solidified paint and empty containers can typically
be disposed of in a regular municipal landfill. Do not pour liquid DC360 down the drain.

Spill Management
In the event of a spill, the following steps should be taken:

o Contain the Spill: Prevent the spill from spreading by using an absorbent material like sand,
earth, or vermiculite.[3]

o Absorb the Material: Absorb the spilled DC360 with the chosen absorbent material.[3]

o Collect and Containerize: Shovel or scoop the absorbed material into a suitable container for
disposal.

o Clean the Area: Clean the affected surface thoroughly with water to remove any residual
contamination.[3]
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Quantitative Data Summary

Property Value Source
pH 6-8 [5]
Physical State Liquid [5]
Volatile Components 30 - 45% [5]
Viscosity 10,000 - 12,000 cPs at 75°F

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
DC360.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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